Cas no 29885-95-8 (N-Methylaniline Trifluoroacetate)

• Product Name: N-Methylaniline Trifluoroacetate
• CAS No: 29885-95-8
• MF: C₉H₁₀F₃NO₂
• MW: 221.176413059235
• CID: 88846
• PubChem ID: 24852614
• Update Time: 2025-10-28

N-Methylaniline Trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• N-Methylanilinium trifluoroacetate
• TAMA
• N-Methylaniline trifluoroacetate salt
• methyl(phenyl)azanium,2,2,2-trifluoroacetate
• EINECS 249-927-4
• N-MATFA
• n-methylaniline trifluoroacetate
• N-methylanilinium trifluoroacetate salt
• N-methylbenzenaminium 2,2,2-trifluoroacetate
• N-methylphenylammonium trifluoroacetate
• N-METHYLANILINIUMTRIFLUOROACETATE
• N-methylanilinium trifluoroactate
• TXXJGCVOHDSYBC-UHFFFAOYSA-N
• N-methylanilinium trifluoroac-etate
• N-methyl-N-phenylammonium trifluoroacetate
• ST50406414
• M0801
• methylphenylamine, 2,2,2-trifluoroacetic acid
• methyl-phenyl-azanium; 2,2,2-trifluoroacetate
• N-Methylaniliniumtrifluoroacetate,99%
• TRIFLUOROACETIC ACID N-METHYLANILINE SALT
• TRIFLUOROACETIC ACID N-METHYLANILINIUM SALT
• N-Methylaniline Trifluoroacetate

• MDL： MFCD00043278
• Inchi： 1S/C7H9N.C2HF3O2/c1-8-7-5-3-2-4-6-7;3-2(4,5)1(6)7/h2-6,8H,1H3;(H,6,7)
• InChI Key： TXXJGCVOHDSYBC-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)O.C1(NC)=CC=CC=C1
• BRN： 3638133

Computed Properties

• Exact Mass: 221.06600
• Monoisotopic Mass: 221.066363
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 56.7

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.2770 (estimate)
• Melting Point: 65-66 °C (lit.)
• Boiling Point: 196.2°Cat760mmHg
• Flash Point: 78.9°C
• Solubility: Soluble in chloroform (a little) \ methanol (a little)
• PSA: 49.33000
• LogP: 2.43460
• Sensitiveness: Hygroscopic
• Solubility: Not determined

N-Methylaniline Trifluoroacetate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：1-9
• HazardClass：9
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on N-Methylaniline Trifluoroacetate

N-Methylaniline Trifluoroacetate: A Comprehensive Overview

N-Methylaniline Trifluoroacetate (CAS No. 29885-95-8) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is a derivative of N-methylaniline and trifluoroacetic acid, combining the unique properties of both parent molecules to offer a wide range of applications in various scientific and industrial domains.

The chemical structure of N-Methylaniline Trifluoroacetate consists of an aniline moiety with a methyl group attached to the nitrogen atom, further functionalized with a trifluoroacetate group. This structure imparts the compound with several advantageous properties, including high solubility in polar solvents, enhanced stability, and reactivity in various chemical reactions. These characteristics make it an attractive choice for researchers and chemists working on complex synthetic pathways and advanced materials.

In the realm of organic synthesis, N-Methylaniline Trifluoroacetate serves as a valuable building block for the preparation of more complex molecules. Its reactivity and functional groups enable it to participate in a variety of reactions, such as nucleophilic substitution, electrophilic aromatic substitution, and coupling reactions. Recent studies have highlighted its utility in the synthesis of pharmaceutical intermediates, where it can be used to introduce specific functional groups or modify existing structures to enhance the biological activity and pharmacological properties of target compounds.

One notable application of N-Methylaniline Trifluoroacetate is in the development of new drugs and therapeutic agents. The trifluoroacetate group can significantly influence the physicochemical properties of molecules, such as their solubility, stability, and bioavailability. This makes it particularly useful in optimizing drug candidates for improved pharmacokinetic profiles. For instance, researchers have utilized this compound in the synthesis of prodrugs that are designed to enhance the delivery and efficacy of active pharmaceutical ingredients (APIs) while minimizing side effects.

In addition to its role in drug development, N-Methylaniline Trifluoroacetate has found applications in materials science. Its unique electronic properties and chemical reactivity make it suitable for use in the synthesis of advanced materials such as polymers, coatings, and electronic components. Recent advancements in polymer chemistry have demonstrated the potential of this compound in creating novel materials with enhanced mechanical strength, thermal stability, and electrical conductivity. These materials have promising applications in areas such as electronics, energy storage, and biomedical devices.

The environmental impact of chemical compounds is a critical consideration in modern research and development. Studies on the environmental fate and toxicity of N-Methylaniline Trifluoroacetate have shown that it exhibits low toxicity and minimal environmental persistence when used under controlled conditions. This makes it a safer alternative to some traditional chemicals that may pose higher risks to human health and the environment.

In conclusion, N-Methylaniline Trifluoroacetate (CAS No. 29885-95-8) is a multifaceted compound with a broad spectrum of applications across various scientific disciplines. Its unique chemical structure and properties make it an indispensable tool for researchers and chemists working on complex synthetic pathways, drug development, and advanced materials science. As ongoing research continues to uncover new possibilities for its use, this compound is poised to play an increasingly important role in driving innovation and progress in these fields.